5-(2-chlorobenzyl)-2-[(8-methoxy-4-methylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one

• Molecular Formula: C22H20ClN5O2
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 5-[(2-chlorophenyl)methyl]-2-[(8-methoxy-4-methylquinazolin-2-yl)amino]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H20ClN5O2/c1-12-15-8-6-10-18(30-3)19(15)26-21(24-12)28-22-25-13(2)16(20(29)27-22)11-14-7-4-5-9-17(14)23/h4-10H,11H2,1-3H3,(H2,24,25,26,27,28,29)
• InChI Key: LRLLIVJMPJPXMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC=C(C2=NC(=N1)NC3=NC(=C(C(=O)N3)CC4=CC=CC=C4Cl)C)OC

Description

This compound features a pyrimidin-4(3H)-one core substituted with a 2-chlorobenzyl group at position 5, a 6-methyl group, and a quinazolin-2-ylamino moiety at position 2. The quinazoline ring is further substituted with a methoxy group at position 8 and a methyl group at position 3.

Biological Activity

5-(2-chlorobenzyl)-2-[(8-methoxy-4-methylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one is a synthetic compound with potential therapeutic applications. Its complex structure suggests diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula for this compound is $C_{22}H_{20}ClN_5O_2$, and it features several key functional groups that contribute to its biological activity:

Structural Features	Description
Chlorobenzyl Group	Enhances lipophilicity and may influence receptor binding.
Quinazolinyl Amino Group	Known for various biological activities, including anticancer and antimicrobial effects.
Methylpyrimidinone Core	Provides a scaffold for interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which could be beneficial in treating conditions like cancer or infections.
• Receptor Modulation : It may act as an agonist or antagonist at various receptors, influencing cellular signaling pathways.

Enzyme Inhibition Studies

Compounds related to this structure have shown significant inhibitory effects on enzymes such as acetylcholinesterase (AChE) and urease. For instance, certain derivatives demonstrated IC50 values ranging from 1.13 µM to 6.28 µM against urease, indicating strong potential for therapeutic applications in treating conditions like hyperurecemia . The specific activity of 5-(2-chlorobenzyl)-2-[(8-methoxy-4-methylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one in these assays warrants further investigation.

Case Studies

• Anticancer Potential : A study exploring the anticancer properties of quinazoline derivatives highlighted their ability to inhibit tumor growth in vitro and in vivo models. Although direct studies on the target compound are lacking, the structural similarities suggest it may possess comparable efficacy .
• Neuroprotective Effects : Some quinazoline-based compounds have been shown to exert neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress. This area remains ripe for exploration concerning the specific compound .

Comparison with Similar Compounds

Structural Analogues with Quinazoline-Pyrimidinone Scaffolds

5-Butyl-2-[(4,7-Dimethylquinazolin-2-yl)Amino]-6-Methylpyrimidin-4(3H)-One (CAS: 919721-84-9)

• Core Structure: Shares the pyrimidinone-quinazoline backbone but substitutes the 2-chlorobenzyl group with a butyl chain.
• Key Differences: Substituents: The butyl group increases hydrophobicity (logP ~3.5 predicted) compared to the aromatic 2-chlorobenzyl group (logP ~4.2 predicted).

• Properties :

  Parameter	Target Compound (Predicted)	5-Butyl Analogue
  Molecular Formula	C₂₂H₂₀ClN₅O₂	C₁₉H₂₃N₅O
  Molar Mass (g/mol)	~450	337.42
  Density (g/cm³)	~1.35	1.24
  pKa	~7.8	8.33

2-[(6-Ethoxy-4-Methylquinazolin-2-yl)Amino]-5-Ethyl-6-Methylpyrimidin-4(1H)-One (CAS: 511515-23-4)

• Core Structure: Similar pyrimidinone-quinazoline scaffold.
• Key Differences: Quinazoline Substituents: Ethoxy at position 6 (vs. methoxy at position 8 in the target compound). Ethoxy’s larger size may hinder metabolic stability compared to methoxy. Pyrimidinone Substituents: Ethyl at position 5 (vs.

Analogues with Chlorobenzyl/Aryl Substituents

9-(2-Chlorobenzylidene)-5-(2-Chlorophenyl)-2-Phenyl-3,5,6,7,8,9-Hexahydro-4H-Chromeno[2,3-d]Pyrimidin-4-One

• Core Structure: Chromeno-pyrimidinone fused ring system.
• Dual 2-chlorophenyl groups may increase cytotoxicity compared to the single 2-chlorobenzyl group in the target compound .

6-(3-(2-Chlorophenyl)-1,2,4-Oxadiazol-5-yl)-3-(3,4-Difluorobenzyl)-5-Methylthieno[2,3-d]Pyrimidin-4(3H)-One

• Core Structure: Thieno-pyrimidinone with oxadiazole and difluorobenzyl groups.
• Key Differences: The thieno-pyrimidinone core may enhance electron-deficient character, improving kinase inhibition. Difluorobenzyl substituents increase metabolic stability compared to chlorobenzyl groups .